2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol

• Molecular Formula: C12H16Cl2N2O3S
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 2,4-dichloro-6-(4-ethylpiperazin-1-yl)sulfonylphenol
• InChI: InChI=1S/C12H16Cl2N2O3S/c1-2-15-3-5-16(6-4-15)20(18,19)11-8-9(13)7-10(14)12(11)17/h7-8,17H,2-6H2,1H3
• InChI Key: WLBVOQKNXZSZOL-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)S(=O)(=O)C2=CC(=CC(=C2O)Cl)Cl
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=C(C(=CC(=C2)Cl)Cl)O

Description

2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol (DEPP) is a chemical compound that has been widely used in scientific research for its unique properties. DEPP is a sulfonamide derivative that has been synthesized through a multi-step process. The compound has been found to have a variety of biochemical and physiological effects, which make it an important tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of protein-protein interactions. The compound has been found to bind to the active site of enzymes and prevent them from functioning properly. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific enzyme that is targeted.
Biochemical and Physiological Effects:
2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol has been found to have a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase, the disruption of protein-protein interactions, and the induction of apoptosis in cancer cells. The compound has also been found to have anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol has several advantages for use in lab experiments, including its potency as an enzyme inhibitor and its ability to disrupt protein-protein interactions. However, the compound also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research involving 2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol, including the development of new therapeutic agents for diseases such as cancer and inflammation. The compound could also be used to study the mechanisms of various cellular processes, such as cell signaling and apoptosis. Additionally, new synthesis methods and modifications to the structure of 2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol could lead to the development of more potent and selective inhibitors.

Synthesis Methods

2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol is synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenol with piperazine to form 2,4-dichloro-6-(piperazin-1-yl)phenol. This intermediate is then reacted with sulfonyl chloride to form the final product, 2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol. The synthesis method has been optimized to produce high yields of pure 2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol.

Scientific Research Applications

2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug discovery. The compound has been found to be a potent inhibitor of several enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. 2,4-Dichloro-6-[(4-ethyl-1-piperazinyl)sulfonyl]phenol has also been used to study protein-protein interactions, which are important for understanding the mechanisms of various cellular processes.